![molecular formula C8H7ClN2O5 B3340556 (4-Chloro-2-methyl-3,5-dinitrophenyl)methanol CAS No. 72908-02-2](/img/structure/B3340556.png)
(4-Chloro-2-methyl-3,5-dinitrophenyl)methanol
Overview
Description
“(4-Chloro-2-methyl-3,5-dinitrophenyl)methanol” is a chemical compound with the CAS Number: 72908-02-2 . It has a molecular weight of 246.61 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI Code for “(4-Chloro-2-methyl-3,5-dinitrophenyl)methanol” is 1S/C8H7ClN2O5/c1-4-5 (3-12)2-6 (10 (13)14)7 (9)8 (4)11 (15)16/h2,12H,3H2,1H3 . This code represents the molecular structure of the compound.Physical And Chemical Properties Analysis
“(4-Chloro-2-methyl-3,5-dinitrophenyl)methanol” is a powder that is stored at room temperature . It has a molecular weight of 246.61 .Scientific Research Applications
Organic Synthesis and Chemical Reactions
Substituted phenols, including compounds structurally related to (4-Chloro-2-methyl-3,5-dinitrophenyl)methanol, are pivotal in organic synthesis, serving as intermediates for producing a variety of chemical products. For instance, the study on nucleophilic substitution reactions of 2,4-dinitrobenzene derivatives with hydrazine explores the effects of substituents on reaction rates and mechanisms, highlighting the importance of such compounds in synthetic chemistry (Ibrahim et al., 2013). Similarly, the use of methanol as a reactant or solvent in various chemical transformations, such as the Meerwein–Ponndorf–Verley reduction, emphasizes the role of substituted phenols and related compounds in facilitating or undergoing chemical reactions to produce targeted molecules (Pasini et al., 2014).
Catalysis
In catalysis, substituted phenols and their derivatives have been utilized as ligands or substrates. For example, N-methylimidazole-functionalized gold nanoparticles have demonstrated catalytic activity in accelerating the cleavage of carboxylic acid esters, showcasing the potential of functionalized phenolic compounds in catalytic processes (Pasquato et al., 2000).
Environmental Science
The biodegradability and toxicity of substituted phenols, including compounds related to (4-Chloro-2-methyl-3,5-dinitrophenyl)methanol, have been studied in the context of environmental science. Research on the anaerobic biodegradability and toxicity of various substituted phenols to methanogenesis has provided valuable insights into their environmental impact and fate in anoxic environments (O'Connor & Young, 1989).
Material Science
In material science, the synthesis and study of compounds with specific substituents, like those related to (4-Chloro-2-methyl-3,5-dinitrophenyl)methanol, contribute to the development of novel materials with desired properties. For instance, the synthesis of formazans from Mannich bases of substituted thiadiazoles as antimicrobial agents indicates the potential for designing new materials with biological activity (Sah et al., 2014).
Safety and Hazards
The compound has been assigned the GHS07 pictogram and the signal word "Warning" . Hazard statements include H302, H312, H315, H319, H332, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, and P501 .
properties
IUPAC Name |
(4-chloro-2-methyl-3,5-dinitrophenyl)methanol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClN2O5/c1-4-5(3-12)2-6(10(13)14)7(9)8(4)11(15)16/h2,12H,3H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJNNZMBYMXBMSS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1CO)[N+](=O)[O-])Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClN2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.60 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Chloro-2-methyl-3,5-dinitrophenyl)methanol | |
CAS RN |
72908-02-2 | |
Record name | (4-chloro-2-methyl-3,5-dinitrophenyl)methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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